Cas no 1806647-74-4 (2-(2-Carboxyethyl)-3-nitromandelic acid)

• Product Name: 2-(2-Carboxyethyl)-3-nitromandelic acid
• CAS No: 1806647-74-4
• MF: C₁₁H₁₁NO₇
• MW: 269.207543611526
• CID: 4939995
• Update Time: 2025-06-08

2-(2-Carboxyethyl)-3-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Carboxyethyl)-3-nitromandelic acid

• Inchi： 1S/C11H11NO7/c13-9(14)5-4-6-7(10(15)11(16)17)2-1-3-8(6)12(18)19/h1-3,10,15H,4-5H2,(H,13,14)(H,16,17)
• InChI Key： IQNXACHANIBJSM-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1C=CC=C(C=1CCC(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 269.05355169 g/mol
• Monoisotopic Mass: 269.05355169 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 269.21
• XLogP3: 0.4
• Topological Polar Surface Area: 141

Additional information on 2-(2-Carboxyethyl)-3-nitromandelic acid

Comprehensive Analysis of 2-(2-Carboxyethyl)-3-nitromandelic acid (CAS No. 1806647-74-4): Properties, Applications, and Research Insights

2-(2-Carboxyethyl)-3-nitromandelic acid (CAS No. 1806647-74-4) is a specialized organic compound gaining attention in pharmaceutical and biochemical research due to its unique structural features. This nitromandelic acid derivative combines a carboxylic acid group, a nitro moiety, and a mandelic acid backbone, making it a versatile intermediate for synthetic applications. Researchers are increasingly exploring its potential in drug discovery, particularly for designing enzyme inhibitors or modulating biological pathways.

The compound's molecular structure (C₁₁H₁₁NO₇) features a carboxyethyl side chain that enhances water solubility compared to simpler mandelic acid derivatives. This property aligns with current trends in green chemistry, where improved solubility reduces the need for organic solvents. Laboratories focusing on sustainable synthesis methods often prioritize such structurally optimized compounds. Recent publications highlight its utility in chemoenzymatic cascades, a hot topic in biocatalysis research.

Analytical characterization of CAS 1806647-74-4 typically involves HPLC purity analysis (≥95%) and spectroscopic verification (NMR, IR). Its nitro group exhibits characteristic UV absorption at 270-290 nm, useful for reaction monitoring. These analytical protocols address common queries from quality control specialists searching for "nitromandelic acid characterization methods" or "carboxyethyl compound analysis." The compound's stability under ambient conditions (storage at 2-8°C) makes it practical for industrial-scale applications.

In pharmaceutical contexts, the 2-(2-Carboxyethyl) substitution enables novel drug-target interactions. Computational chemistry studies suggest potential hydrogen bonding networks with biological macromolecules, explaining growing interest in "nitromandelic acid pharmacophores" among medicinal chemists. This aligns with industry demands for fragment-based drug design (FBDD) building blocks. The compound's chiral center also makes it valuable for developing stereoselective synthesis methods, a frequent search topic in asymmetric catalysis literature.

Recent patent analyses reveal innovative applications of 1806647-74-4 in biodegradable polymer modification. Its dual functional groups facilitate polycondensation reactions to create materials with tunable degradation rates - addressing environmental concerns about microplastic pollution. This application responds to trending searches for "sustainable polymer additives" and "green material science." Manufacturers should note its compatibility with PLA/PHA blends, a popular bioplastic formulation.

Safety evaluations indicate 2-(2-Carboxyethyl)-3-nitromandelic acid requires standard laboratory precautions (gloves, goggles). Its LD50 (oral, rat) >2000 mg/kg classifies it as low acute toxicity, though material safety data sheets (MSDS) should always be consulted. Proper handling addresses common regulatory questions about "nitroaromatic compound safety" while avoiding classification concerns. The compound's ecological impact studies show rapid aerobic biodegradation (OECD 301B), important for environmental risk assessment documentation.

Future research directions may explore its metal-chelating properties, given the carboxylate and hydroxyl groups' coordination potential. Preliminary studies suggest applications in catalytic systems or wastewater treatment - areas receiving growing investment. The scientific community continues investigating its role in multicomponent reactions, particularly for constructing nitrogen-containing heterocycles, a persistent focus in organic synthesis literature.

For procurement specialists, technical specifications typically include: white to off-white crystalline powder, melting point 158-162°C (dec.), and solubility (>50 mg/mL in DMSO). These parameters help address frequent search queries like "nitromandelic acid solubility" or "carboxyethyl compound storage." Leading suppliers provide GC-MS certified batches with detailed certificates of analysis, ensuring reproducibility for critical research applications.